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An In-depth Technical Guide on the Physical Properties of Liquid Dibromofluoromethane

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dibromofluoromethane (CHBr₂F), also known as Halon 1102, is a halomethane derivative

with a range of applications, including its use as a reagent in organic synthesis.[1] A thorough

understanding of its physical properties is crucial for its safe handling, application in

experimental design, and for the accurate modeling of processes in which it is a component.

This document provides a detailed overview of the core physical properties of liquid

dibromofluoromethane, supplemented with standardized experimental protocols for their

determination.

Core Physical Properties
The physical characteristics of dibromofluoromethane are summarized below. The data

presented has been compiled from various sources to provide a comprehensive reference.

General and Thermodynamic Properties
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Property Value Conditions Reference(s)

Molecular Formula CHBr₂F [2]

Molar Mass 191.83 g/mol [1][3]

Appearance
Liquid, Clear

Colourless Oil
Standard [3][4]

Boiling Point 64.9 °C [3][5]

65 °C [1][2]

Melting Point -78 °C [2][3][5][6]

Density and Optical Properties
Property Value Conditions Reference(s)

Density 2.421 g/cm³ at 20 °C [3][5]

2.426 g/cm³ [2][6]

2.42 g/mL [1]

Refractive Index 1.468 [2]

Solubility
Property Value Reference(s)

Solubility in Water Insoluble [3][5]

Solubility in Organic Solvents
Soluble in alcohol, acetone,

benzene, and chloroform
[3]

Experimental Protocols
Detailed methodologies for determining the key physical properties of liquids like

dibromofluoromethane are provided below. These are generalized protocols that can be

adapted for the specific substance.
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Determination of Density
The density of a liquid can be determined gravimetrically using a pycnometer or a graduated

cylinder and a balance.[7]

Objective: To measure the mass per unit volume of the liquid.

Apparatus: Pycnometer (or graduated cylinder), analytical balance, thermometer.

Procedure:

Carefully clean and dry the pycnometer and weigh it empty (m₁).

Fill the pycnometer with the liquid sample, ensuring no air bubbles are present. If using a

pycnometer with a stopper, the excess liquid will be expelled through the capillary.

Weigh the filled pycnometer (m₂).

Record the temperature of the liquid.

The mass of the liquid is calculated as (m₂ - m₁).

The volume of the liquid is the known volume of the pycnometer.

Density (ρ) is calculated using the formula: ρ = (m₂ - m₁) / V.[8]

Determination of Boiling Point
The boiling point can be determined by distillation or by using a micro-boiling point method.[9]

[10]

Objective: To determine the temperature at which the vapor pressure of the liquid equals the

atmospheric pressure.

Apparatus: Small test tube, capillary tube (sealed at one end), thermometer, heating

apparatus (e.g., Thiele tube or aluminum block).[11][12]

Procedure (Micro Method):
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Place a small amount of the liquid into the small test tube.

Invert the sealed capillary tube and place it into the liquid in the test tube.

Attach the test tube to a thermometer.

Heat the apparatus slowly and evenly.[10]

A stream of bubbles will emerge from the open end of the capillary tube as the liquid boils.

Stop heating when a rapid and continuous stream of bubbles is observed.

The boiling point is the temperature at which the liquid begins to enter the capillary tube as

it cools.[10]

Determination of Refractive Index
The refractive index is a measure of how much the path of light is bent, or refracted, when

entering a material. It is a fundamental property of any optical medium.[13]

Objective: To measure the ratio of the speed of light in a vacuum to the speed of light in the

liquid.

Apparatus: Abbe refractometer, constant temperature water bath, light source (typically a

sodium lamp).

Procedure:

Calibrate the refractometer using a standard sample with a known refractive index.

Ensure the prism surfaces are clean and dry.

Apply a few drops of the liquid sample onto the lower prism.

Close the prisms and allow the temperature to equilibrate by circulating water from the

constant temperature bath.

Adjust the light source and the refractometer's optics until the dividing line between the

light and dark fields is sharp and centered in the crosshairs of the eyepiece.
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Read the refractive index directly from the instrument's scale.

Record the temperature at which the measurement was taken, as the refractive index is

temperature-dependent.[13]

Determination of Viscosity
Viscosity is a measure of a fluid's resistance to flow.[14] The falling sphere viscometer is a

common method for its determination.[15]

Objective: To measure the internal friction of the liquid.

Apparatus: Graduated cylinder or a long vertical tube of known diameter, a sphere of known

size and density, stopwatch, thermometer.[16]

Procedure:

Fill the graduated cylinder with the liquid and allow it to reach thermal equilibrium.

Measure the diameter and mass of the sphere to calculate its radius (a) and density (ρs).

Gently drop the sphere into the center of the cylinder.

Allow the sphere to reach terminal velocity.

Measure the time (t) it takes for the sphere to fall a known distance (d) between two

marked points in the region of terminal velocity.

Calculate the terminal velocity (v = d/t).

The viscosity (η) can be calculated using Stokes' Law: η = [2(ρs - ρl)ga²] / 9v, where ρl is

the density of the liquid and g is the acceleration due to gravity.[16]

Determination of Surface Tension
Surface tension is the tendency of liquid surfaces to shrink into the minimum surface area

possible.[17] The drop-weight method using a stalagmometer is a precise technique for its

measurement.
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Objective: To measure the cohesive energy present at the interface of the liquid.

Apparatus: Stalagmometer, weighing bottle, analytical balance, beaker.

Procedure:

Clean the stalagmometer thoroughly.

Fill the stalagmometer with the liquid sample.

Allow the liquid to flow slowly and form drops at the tip.

Collect a specific number of drops (e.g., 20) in a pre-weighed weighing bottle.

Weigh the bottle with the drops to determine the total mass of the collected drops.

Calculate the average mass of a single drop (m).

The surface tension (γ) can be determined by comparison with a reference liquid of known

surface tension (γ_ref) and drop mass (m_ref) using the relationship: γ = γ_ref * (m /

m_ref).

Interrelation of Physical Properties
The physical properties of a liquid are interconnected, stemming from the underlying

intermolecular forces and molecular structure. The following diagram illustrates these logical

relationships.
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Interrelation of Physical Properties of Dibromofluoromethane
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Logical relationships of physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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